(Z)-2-(benzenesulfonyl)-2-[2-[(2,6-dichlorophenyl)methylsulfanyl]-3-methylimidazol-4-yl]-N,N-dimethylethenamine

• IUPAC Name: (Z)-2-(benzenesulfonyl)-2-[2-[(2,6-dichlorophenyl)methylsulfanyl]-3-methylimidazol-4-yl]-N,N-dimethylethenamine
• InChI: InChI=1S/C21H21Cl2N3O2S2/c1-25(2)13-20(30(27,28)15-8-5-4-6-9-15)19-12-24-21(26(19)3)29-14-16-17(22)10-7-11-18(16)23/h4-13H,14H2,1-3H3/b20-13-
• InChI Key: XUYCSWUVZOJQOU-MOSHPQCFSA-N
• Canonical SMILES: CN1C(=CN=C1SCC2=C(C=CC=C2Cl)Cl)C(=CN(C)C)S(=O)(=O)C3=CC=CC=C3
• Isomeric SMILES: CN1C(=CN=C1SCC2=C(C=CC=C2Cl)Cl)/C(=C/N(C)C)/S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H21Cl2N3O2S2
• Molecular Weight: 482.4 g/mol

Description

(Z)-2-(benzenesulfonyl)-2-[2-[(2,6-dichlorophenyl)methylsulfanyl]-3-methylimidazol-4-yl]-N,N-dimethylethenamine is a useful research compound. Its molecular formula is C21H21Cl2N3O2S2 and its molecular weight is 482.44. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(benzenesulfonyl)-2-[2-[(2,6-dichlorophenyl)methylsulfanyl]-3-methylimidazol-4-yl]-N,N-dimethylethenamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(benzenesulfonyl)-2-[2-[(2,6-dichlorophenyl)methylsulfanyl]-3-methylimidazol-4-yl]-N,N-dimethylethenamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymeric and Solid Lipid Nanoparticles for Sustained Release

Polymeric and solid lipid nanoparticles, incorporating benzenesulfonyl derivatives like carbendazim and tebuconazole, have been developed for sustained release in agricultural applications. These nanoparticles offer advantages such as altered release profiles, reduced environmental toxicity, and enhanced delivery to the site of action, showing promise for the treatment and prevention of fungal diseases in plants (Campos et al., 2015).

Synthesis and Structural Characterization

Research has been conducted on synthesizing and characterizing sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride, providing insights into their molecular-electronic structure and kinetics. Such studies contribute to the understanding of these compounds' reactivity and potential applications in synthetic chemistry (Rublova et al., 2017).

Novel Chiral Compound Synthesis

The unexpected synthesis of novel chiral compounds, such as (R) and (S) 1-(2-benzyloxy-3-methoxyphenyl)-2,2,2-trichloroethyl benzenesulfonate, illustrates the complex reactions benzenesulfonyl derivatives can undergo. These findings open up new avenues for chiral compound synthesis and characterization, contributing to the field of medicinal chemistry (Al–Douh, 2012).

Antimicrobial and Antiprotozoal Activities

Benzenesulfonyl derivatives have been evaluated for their antimicrobial and antiprotozoal activities, demonstrating potential as therapeutic agents. For example, compounds with benzenesulfonyl groups have shown effectiveness against various bacterial and fungal strains, highlighting their potential in addressing antimicrobial resistance (Tavman et al., 2010).